Ethyl 4-(aminomethyl)-2-methylbenzoate

• IUPAC Name: ethyl 4-(aminomethyl)-2-methylbenzoate
• InChI: InChI=1S/C11H15NO2/c1-3-14-11(13)10-5-4-9(7-12)6-8(10)2/h4-6H,3,7,12H2,1-2H3
• InChI Key: IVRYWWFXBDNVHD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)CN)C
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

Ethyl 4-(aminomethyl)-2-methylbenzoate, also known as benzocaine, is a local anesthetic commonly used in medicine and dentistry. It is a white crystalline powder that is odorless and tasteless. Benzocaine works by blocking nerve signals in the body, which helps to reduce pain and discomfort.

Mechanism of Action

Benzocaine works by binding to and blocking voltage-gated sodium channels in the nervous system. This prevents the flow of sodium ions into the cells, which stops nerve signals from being transmitted. As a result, the sensation of pain is reduced or eliminated.
Biochemical and Physiological Effects:
Benzocaine has been shown to have a number of biochemical and physiological effects in the body. It has been found to inhibit the activity of enzymes such as acetylcholinesterase and carbonic anhydrase, which play important roles in nerve and muscle function. It has also been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One major advantage of Ethyl 4-(aminomethyl)-2-methylbenzoate is its ability to selectively block the activity of voltage-gated sodium channels, which makes it a useful tool for studying the function of these channels in the nervous system. However, Ethyl 4-(aminomethyl)-2-methylbenzoate can also have off-target effects on other ion channels and receptors, which can complicate experimental results. Additionally, Ethyl 4-(aminomethyl)-2-methylbenzoate has a relatively short duration of action, which can limit its usefulness in certain types of experiments.

Future Directions

There are a number of potential future directions for research involving Ethyl 4-(aminomethyl)-2-methylbenzoate. One area of interest is the development of new local anesthetics that have longer duration of action and fewer side effects. Another potential direction is the investigation of the role of voltage-gated sodium channels in diseases such as epilepsy and neuropathic pain, and the development of new drugs that target these channels. Finally, there is ongoing research into the mechanisms of action of Ethyl 4-(aminomethyl)-2-methylbenzoate and other local anesthetics, which could lead to a better understanding of pain perception and the development of new therapies for pain management.

Synthesis Methods

Benzocaine can be synthesized through a multi-step process starting with 4-nitrotoluene. The first step involves the reduction of 4-nitrotoluene to 4-aminotoluene, followed by acylation with ethyl chloroformate to form ethyl 4-(aminomethyl)benzoate. This intermediate is then methylated using sodium methoxide to produce ethyl 4-(aminomethyl)-2-methylbenzoate, or Ethyl 4-(aminomethyl)-2-methylbenzoate.

Scientific Research Applications

Benzocaine has been widely used in scientific research as a tool to study the function of ion channels and receptors in the nervous system. It has been used to investigate the role of voltage-gated sodium channels in pain perception and to study the effects of anesthetics on the activity of these channels.